Cas no 2679943-17-8 (benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate)
benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2679943-17-8
- EN300-28295032
- benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate
- benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate
-
- Inchi: 1S/C19H21NO4/c21-18-8-6-15(7-9-18)12-17-14-23-11-10-20(17)19(22)24-13-16-4-2-1-3-5-16/h1-9,17,21H,10-14H2/t17-/m1/s1
- InChI Key: XOXNPYJWBBREQX-QGZVFWFLSA-N
- SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)[C@@H](C1)CC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 327.14705815g/mol
- Monoisotopic Mass: 327.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 59Ų
benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295032-1g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 1g |
$2921.0 | 2023-09-07 | ||
| Enamine | EN300-28295032-5g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 5g |
$8470.0 | 2023-09-07 | ||
| Enamine | EN300-28295032-10g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 10g |
$12560.0 | 2023-09-07 | ||
| Enamine | EN300-28295032-0.05g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-28295032-0.1g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-28295032-0.25g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-28295032-0.5g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-28295032-1.0g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-28295032-2.5g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-28295032-5.0g |
benzyl (3R)-3-[(4-hydroxyphenyl)methyl]morpholine-4-carboxylate |
2679943-17-8 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 |
benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate
Exploring Benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate (CAS No. 2679943-17-8): A Comprehensive Overview
In the realm of pharmaceutical and organic chemistry, benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate (CAS No. 2679943-17-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its morpholine core and hydroxyphenyl moiety, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. Its chiral center at the 3R position further enhances its relevance in stereoselective synthesis, a hot topic in modern medicinal chemistry.
The growing demand for enantiomerically pure compounds in drug development has placed benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate under the spotlight. Researchers are particularly intrigued by its potential role in targeting G-protein-coupled receptors (GPCRs), a class of proteins that dominate current drug discovery efforts. With the rise of personalized medicine and precision therapeutics, the compound's ability to interact with specific biological pathways makes it a promising candidate for further investigation.
From a synthetic perspective, the benzyl carboxylate group in 2679943-17-8 offers versatile reactivity, enabling its use as a key intermediate in multi-step syntheses. This aligns with the industry's shift toward green chemistry and atom-economical processes, as the compound can facilitate efficient transformations with minimal waste. Its hydrogen-bonding capacity, attributed to the hydroxyphenyl unit, also contributes to its solubility profile—a critical factor in drug formulation and bioavailability enhancement.
Recent trends in AI-driven drug discovery have further amplified interest in compounds like benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate. Computational models often highlight such structures for their balanced lipophilicity and molecular weight, which are essential for crossing the blood-brain barrier (BBB)—a frequent search term among neuroscientists and pharmacologists. This positions the compound as a potential player in central nervous system (CNS) drug development, a field experiencing rapid growth due to increasing neurological disorder prevalence.
Quality control and analytical method development for CAS 2679943-17-8 are also areas of active research. Advanced techniques like HPLC-MS and chiral chromatography are employed to ensure the compound's purity, reflecting the pharmaceutical industry's emphasis on regulatory compliance. These aspects resonate with professionals searching for GMP-grade intermediates or QC protocols for complex molecules.
In conclusion, benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate represents a fascinating intersection of structural complexity and therapeutic potential. As the scientific community continues to explore its properties, this compound may unlock new possibilities in targeted therapy and molecular design, addressing some of the most pressing challenges in modern healthcare.
2679943-17-8 (benzyl (3R)-3-(4-hydroxyphenyl)methylmorpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)